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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the industrial-scale synthesis of
2-isobutylthiazole, a key flavor and fragrance compound with a characteristic green, tomato-
leaf aroma.[1][2] This document outlines two primary synthetic routes, including detailed
experimental procedures, quantitative data, and purification methods.

Chemical and Physical Properties

Property Value Reference
CAS Number 18640-74-9 [2][3][4]
Molecular Formula C7H11NS [2][3][4]
Molecular Weight 141.23 g/mol [21[3114]
Appearance Colorless to pale yellow liquid [3]

Odor Green, tomato leaves, earthy [3]

Boiling Point 180 °C (lit.) [4]

Density 0.995 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.495 (lit.) [4]

N Slightly soluble in water;
Solubility ] [2]
soluble in fats and ethanol.
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Synthesis Route 1: From 3-Methylbutyraldehyde
and Mercaptoacetaldehyde

This method, adapted from patent literature, involves a three-stage process: formation of a
mercaptoacetaldehyde dimer, condensation with 3-methylbutyraldehyde (isovaleraldehyde),
and subsequent dehydrogenation to yield 2-isobutylthiazole.[1]

Logical Workflow for Synthesis Route 1
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Synthesis Route 1: Overall Workflow

Stage 1: Dimer Formation

Sodium Hydrosulfide + Acetic Acid

Sulfo-reaction @ 0°C

Mercaptoacetaldehyde Dimer

Stage 2: Condensation

Mercaptoacetaldehyde Dimer 3-Methylbutyraldehyde + Ammonia

Condensation Condensation

2-Isobutyl-2,5-dihydrothiazole

Stage 3: Dehydrogenation & Purification

2-Isobutyl-2,5-dihydrothiazole Benzoquinone

<D:hydrogenation ﬁ/drogenaﬂon

Crude 2-Isobutylthiazole

Fractional Distillation

Purified 2-1sobutylthiazole
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Synthesis Route 2: Hantzsch Synthesis Workflow

Stage 1: Thioamide Formation

Isovaleramide Lawesson's Reagent

Thionation Thionation

Thioisovaleramide

Stage 2: Cyclocondensation & Purification

Thioisovaleramide 1,2-Dichloroethyl ethyl ether

Hantzsch Reaction Hantzsch Reaction

Crude 2-Isobutylthiazole

Fractional Distillation

Purified 2-Isobutylthiazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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